Cas no 133541-45-4 (4-Bromo-2,5-difluorobenzonitrile)

4-Bromo-2,5-difluorobenzonitrile structure
133541-45-4 structure
Product Name:4-Bromo-2,5-difluorobenzonitrile
CAS No:133541-45-4
MF:C7H2BrF2N
MW:217.998287677765
MDL:MFCD11847049
CID:838096
PubChem ID:14984912
Update Time:2025-04-19

4-Bromo-2,5-difluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-2,5-difluorobenzonitrile
    • Benzonitrile, 4-bromo-2,5-difluoro-
    • 2,5-difluoro-4-bromobenzonitrile
    • YIEQHIRFLYNDKP-UHFFFAOYSA-N
    • PC49639
    • AS06916
    • FCH1406404
    • AB0061097
    • AX8211284
    • Z4095
    • ST24028924
    • CS-W005705
    • EN300-124068
    • SCHEMBL1630792
    • DA-16616
    • 133541-45-4
    • SY029144
    • AC-28614
    • AKOS016004819
    • AS-20035
    • DTXSID30566548
    • MFCD11847049
    • 4-bromo-2,5-difluoro-benzonitrile
    • MDL： MFCD11847049
    • Inchi： 1S/C7H2BrF2N/c8-5-2-6(9)4(3-11)1-7(5)10/h1-2H
    • InChI Key： YIEQHIRFLYNDKP-UHFFFAOYSA-N
    • SMILES： BrC1=CC(=C(C#N)C=C1F)F

Computed Properties

  • Exact Mass: 216.93400
  • Monoisotopic Mass: 216.93387g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.8
  • XLogP3: 2.5

Experimental Properties

  • Density: 1.77±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 224.6±35.0 ºC (760 Torr),
  • Flash Point: 89.6±25.9 ºC,
  • Solubility: Almost insoluble (0.059 g/l) (25 º C),
  • PSA: 23.79000
  • LogP: 2.59898

4-Bromo-2,5-difluorobenzonitrile Pricemore >>

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4-Bromo-2,5-difluorobenzonitrile Production Method

4-Bromo-2,5-difluorobenzonitrile Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:133541-45-4)4-Bromo-2,5-difluorobenzonitrile
Order Number:A857721
Stock Status:in Stock
Quantity:100g/500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:08
Price ($):318.0/1112.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:133541-45-4)4-Bromo-2,5-difluorobenzonitrile
A857721
Purity:99%/99%
Quantity:100g/500g
Price ($):318.0/1112.0
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